5-(3-isopropoxyphenyl)-1,3-dimethyl-6-(o-tolylamino)furo[2,3-d]pyrimidine-2,4(1H,3H)-dione

• IUPAC Name: 1,3-dimethyl-6-(2-methylanilino)-5-(3-propan-2-yloxyphenyl)furo[2,3-d]pyrimidine-2,4-dione
• InChI: InChI=1S/C24H25N3O4/c1-14(2)30-17-11-8-10-16(13-17)19-20-22(28)26(4)24(29)27(5)23(20)31-21(19)25-18-12-7-6-9-15(18)3/h6-14,25H,1-5H3
• InChI Key: BIGHKZPOVXYKKT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1NC2=C(C3=C(O2)N(C(=O)N(C3=O)C)C)C4=CC(=CC=C4)OC(C)C
• Molecular Formula: C24H25N3O4
• Molecular Weight: 419.5 g/mol

Description

Furo[2,3-d]pyrimidine based chalcones are a type of synthetic chalcones that have demonstrated potent anti-cancer activities. They have been synthesized as potential anticancer agents.

Synthesis Analysis

The synthesis of these chalcones started by reacting the active acetyl acetone with sulfuryl chloride to afford the α-chloro acetylacetone. The preparation of the furan derivative was achieved by reacting this with malononitrile in a solution of sodium ethoxide.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of these chalcones include the reaction of acetyl acetone with sulfuryl chloride, followed by a reaction with malononitrile.

Mechanism of Action

These chalcones have demonstrated anti-proliferative activity against an NCI 59 cell line. They also showed pronounced cytotoxic activity against the resistant MCF-7 cell line. Their antitumor cytotoxic activity includes antiangiogenic activity that induces necrosis and prevents metastasis.

Future Directions

The study of furo[2,3-d]pyrimidine based chalcones as potential anticancer agents is ongoing. The discovery of a novel anticancer agent with reasonable potency, minor side effects, and the ability to combat drug resistance is a continuous need in the treatment of various types of cancer.